1-Hydroxy-1,3-dihydro-2,1-benzoxaborole-3-carbonitrile

• CAS RN: 91783-81-2
• Molecular Formula: C8H6BNO2
• Molecular Weight: 158.95 g/mol
• IUPAC Name: 1-hydroxy-3H-2,1-benzoxaborole-3-carbonitrile
• InChI: InChI=1S/C8H6BNO2/c10-5-8-6-3-1-2-4-7(6)9(11)12-8/h1-4,8,11H
• InChI Key: BJNNBQATNNLVSS-UHFFFAOYSA-N
• Canonical SMILES: B1(C2=CC=CC=C2C(O1)C#N)O

Description

1-Hydroxy-1,3-dihydro-2,1-benzoxaborole-3-carbonitrile is a useful research compound. Its molecular formula is C8H6BNO2 and its molecular weight is 158.95 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-formyl phenyl boronic acid (1.0 parts, 0.007M) was added to an aqueous solution of sodium cyanide (0.35 parts) in water (20 ml) at 20° C. with stirring. After 15 mins the reactants were cooled to 5° C. and carefully neutralised to pH 5 with concentrated hydrochloric acid. The resultant white precipitate was filtered and recrystallised from water (25,ml). The product was dried over calcium chloride. Yield=0.29 parts (26% theory) mp=114°-5° C.